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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical and physical
properties of 3,3-Dimethylhexanal. It includes a summary of its identifying information,
computed physicochemical properties, and spectral data. Detailed experimental protocols for
its synthesis via hydrogenation, qualitative identification, and quantitative analysis by Gas
Chromatography-Mass Spectrometry (GC-MS) are presented. Additionally, this guide discusses
the general reactivity of aldehydes and outlines the key safety and handling precautions for this
compound. A logical diagram illustrates the relationships between the synthesis, structure,
properties, and potential reactions of 3,3-Dimethylhexanal. This document is intended to be a
valuable resource for researchers, scientists, and professionals in drug development and other
relevant fields.

Chemical and Physical Properties

3,3-Dimethylhexanal is an organic compound classified as a branched-chain aldehyde. While
extensive experimental data for this specific molecule is not readily available, its properties can
be estimated based on its structure and data from similar compounds.

Table 1: Chemical Identifiers and Computed Properties of 3,3-Dimethylhexanal
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Property Value Source

IUPAC Name 3,3-dimethylhexanal [1]
3,3-dimethyl-hexanal, Hexanal,

Synonyms _ [2]
3,3-dimethyl-

CAS Number 55320-57-5 [1][2]

Molecular Formula CsH160 [1][2]

Molecular Weight 128.21 g/mol [1]

Canonical SMILES CCCc(C)(c)ce=0 [1]
IHEORNQYISDNQZ-

InChl Key [1]
UHFFFAOYSA-N

XLogP3 25 [1]

Topological Polar Surface Area  17.1 A2 [1]

Hydrogen Bond Donor Count 0 [1]

Hydrogen Bond Acceptor

ydrog p 1 [1]
Count
Rotatable Bond Count 4 [1]

Table 2: Estimated Physical Properties of 3,3-Dimethylhexanal
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Property Value (Estimated) Notes

Estimated based on the boiling
Boiling Point 155-165 °C point of similar C8 aldehydes,
adjusted for branching.

Estimated based on the

Density 0.82 - 0.84 g/cm3 ) o
density of similar aldehydes.

Typical appearance for

Appearance Colorless liquid i ]
aliphatic aldehydes.

) ) General solubility characteristic
. Sparingly soluble in water, ]
Solubility ] ] of aldehydes of this molecular
soluble in organic solvents. _
weight.

Spectral Information

Spectral data is crucial for the identification and characterization of 3,3-Dimethylhexanal.

e Mass Spectrometry (GC-MS): The NIST Mass Spectrometry Data Center provides a
reference spectrum for 3,3-Dimethylhexanal.[1][3] This data is essential for confirming the
presence of the compound in a sample.

« Infrared (IR) Spectroscopy: A vapor phase IR spectrum is available, which would show a
characteristic strong absorption band for the carbonyl (C=0) stretch of the aldehyde group,
typically around 1720-1740 cm~1.[1]

Experimental Protocols
Synthesis of 3,3-Dimethylhexanal via Hydrogenation
A potential route for the synthesis of 3,3-Dimethylhexanal is the selective hydrogenation of

3,3-dimethyl-hex-4-enal.[2]

Principle: The carbon-carbon double bond in the unsaturated aldehyde is selectively reduced to
a single bond using hydrogen gas and a palladium on charcoal catalyst, leaving the aldehyde

functional group intact.
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Materials:

3,3-dimethyl-hex-4-enal

Palladium on activated charcoal (Pd/C), 5%

Hydrogen gas (Hz)

Anhydrous ethanol (or other suitable solvent)

Round-bottom flask

Hydrogenation apparatus (e.g., Parr hydrogenator or a balloon setup)
Magnetic stirrer and stir bar

Filtration apparatus (e.g., Buchner funnel with filter paper or a Celite pad)

Rotary evaporator

Procedure:

In a round-bottom flask, dissolve 3,3-dimethyl-hex-4-enal in anhydrous ethanol.
Carefully add a catalytic amount of 5% Pd/C to the solution.
Secure the flask to the hydrogenation apparatus.

Evacuate the flask and purge with hydrogen gas. Repeat this process three times to ensure
an inert atmosphere.

Pressurize the vessel with hydrogen gas to the desired pressure (typically 1-4 atm) or use a
hydrogen-filled balloon.

Stir the reaction mixture vigorously at room temperature.

Monitor the reaction progress by Thin-Layer Chromatography (TLC) or Gas Chromatography
(GC) until the starting material is consumed.
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e Once the reaction is complete, carefully vent the hydrogen gas and purge the system with an
inert gas like nitrogen or argon.

« Filter the reaction mixture through a pad of Celite or a suitable filter to remove the Pd/C
catalyst. Wash the filter cake with a small amount of ethanol.

* Remove the solvent from the filtrate under reduced pressure using a rotary evaporator to
yield the crude 3,3-Dimethylhexanal.

e The crude product can be further purified by distillation under reduced pressure if necessary.

Qualitative Analysis of 3,3-Dimethylhexanal

Standard qualitative tests for aldehydes can be used to confirm the presence of the aldehyde
functional group.

Principle: Aldehydes are oxidized by Tollens' reagent (an ammoniacal solution of silver nitrate)
to a carboxylate salt, while the silver(l) ions are reduced to metallic silver, forming a
characteristic silver mirror on the inner surface of the test tube. Ketones do not react.

Procedure:

e Prepare Tollens' reagent by adding a drop of dilute sodium hydroxide to 1 mL of silver nitrate
solution in a clean test tube, then adding dilute ammonia solution dropwise until the brown
precipitate of silver oxide just dissolves.[4]

» Add a few drops of the sample to the freshly prepared Tollens' reagent.
o Gently warm the mixture in a water bath for 5-10 minutes.[4]
e Observation: The formation of a silver mirror indicates the presence of an aldehyde.[4]

Principle: Aliphatic aldehydes reduce the deep blue copper(ll) complex in Fehling's solution to
red copper(l) oxide. Ketones do not react.

Procedure:
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Mix equal volumes of Fehling's solution A (aqueous copper(ll) sulfate) and Fehling's solution
B (aqueous potassium sodium tartrate and sodium hydroxide) in a test tube.[4]

Add a few drops of the sample to the Fehling's solution.

Gently heat the mixture in a water bath.

Observation: The formation of a red or brick-red precipitate of copper(l) oxide confirms the
presence of an aliphatic aldehyde.[4]

Quantitative Analysis by Gas Chromatography-Mass
Spectrometry (GC-MS)

Principle: GC-MS is a powerful technique for the separation, identification, and quantification of
volatile compounds like 3,3-Dimethylhexanal. For enhanced sensitivity and chromatographic
performance, aldehydes are often derivatized prior to analysis. A common derivatizing agent is
0-(2,3,4,5,6-pentafluorobenzyl)hydroxylamine (PFBHA), which reacts with the carbonyl group
to form a stable oxime derivative.

Materials and Instrumentation:

3,3-Dimethylhexanal sample

 Internal standard (e.g., a deuterated aldehyde or a similar aldehyde not present in the
sample)

o PFBHA derivatizing reagent

e Solvent (e.g., hexane or dichloromethane)

e Gas chromatograph coupled to a mass spectrometer (GC-MS)

o A suitable capillary column (e.g., a 5% phenyl-methylpolysiloxane column)
Procedure:

o Sample Preparation and Derivatization:
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o Prepare a stock solution of 3,3-Dimethylhexanal and the internal standard in the chosen
solvent.

o In avial, mix a known volume of the sample with the internal standard solution.

o Add the PFBHA derivatizing reagent. The reaction is typically carried out at a controlled
temperature (e.g., 60°C) for a specific duration (e.g., 60 minutes) to ensure complete
derivatization.[5]

e GC-MS Analysis:
o Inject an aliquot of the derivatized sample into the GC-MS system.

o GC Conditions (Typical):

Injector Temperature: 250°C

Carrier Gas: Helium at a constant flow rate.

Oven Temperature Program: Start at a low temperature (e.g., 50°C), hold for a few
minutes, then ramp up to a higher temperature (e.g., 280°C) at a controlled rate.

Column: A30 m x 0.25 mm ID x 0.25 pm film thickness 5% phenyl-methylpolysiloxane
column is a common choice.

o MS Conditions (Typical):

= |onization Mode: Electron lonization (EI) or Negative Chemical lonization (NCI) for
higher sensitivity with PFBHA derivatives.

» Mass Range: Scan a suitable mass range (e.g., m/z 40-400).

» Data Acquisition: Collect data in full scan mode for identification and selected ion
monitoring (SIM) mode for quantification.

e Data Analysis:
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o lIdentify the peaks corresponding to the 3,3-Dimethylhexanal derivative and the internal
standard based on their retention times and mass spectra.

o Quantify the amount of 3,3-Dimethylhexanal by comparing the peak area of its derivative
to that of the internal standard using a calibration curve.

Reactivity and Potential Applications

3,3-Dimethylhexanal, as an aldehyde, is expected to undergo typical aldehyde reactions,
including:

¢ Oxidation: Can be oxidized to 3,3-dimethylhexanoic acid.
e Reduction: Can be reduced to 3,3-dimethylhexan-1-ol.

» Nucleophilic Addition: The carbonyl carbon is electrophilic and susceptible to attack by
nucleophiles.

» Reactions at the a-carbon: Can undergo reactions involving the enolate ion.

While specific applications for 3,3-Dimethylhexanal are not widely documented, its structural
features suggest potential use as a building block in organic synthesis, particularly in the
fragrance and flavor industries or as an intermediate in the synthesis of more complex
molecules.

Safety and Handling

A specific Safety Data Sheet (SDS) for 3,3-Dimethylhexanal is not readily available. However,
based on the general hazards of aliphatic aldehydes, the following precautions should be
taken:

o Flammability: Assumed to be a flammable liquid. Keep away from heat, sparks, and open
flames.[6]

e Health Hazards:

o May cause skin and eye irritation.[6]
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o May be harmful if inhaled, causing respiratory tract irritation.

o May be harmful if swallowed.

o Personal Protective Equipment (PPE): Wear protective gloves, safety glasses with side
shields, and a lab coat. Work in a well-ventilated area or a fume hood.

o Storage: Store in a cool, dry, well-ventilated place in a tightly sealed container.
o Disposal: Dispose of in accordance with local, state, and federal regulations.

Logical Relationships of 3,3-Dimethylhexanal

The following diagram illustrates the key relationships between the synthesis, structure,
properties, and reactions of 3,3-Dimethylhexanal.
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Logical Relationships of 3,3-Dimethylhexanal

Synthesis
Hydrogenation
3,3-dimethyl-hex-4-enal
Ha2 / PdIC

ields

Core Cri;npound

3,3-Dimethylhexanal
CsH160

Aldehyde Functional Group

Exhibits Characterized by /denified by \undergoes undergoes undergoes
Properties & Analysis —
Reactivity \
Physicochemical Properties N N
- Spectral Data Qualitative Analysis Oxidation Reduction [ Nucleophilic Addition |
Boiling Point (est.) Mass Spectrometry (GC-MS) Tollens' Test
Desn:lﬂj i(he;t.) Infaren Speciroorony (R Fohimgs Tost 3,3-dimethylhexanoic acid 3,3-dimethylhexan-1-ol  e.9.. Grignard reagents, cyanohyarin formation |

Click to download full resolution via product page

Caption: Logical workflow for 3,3-Dimethylhexanal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b13796468#3-3-dimethylhexanal-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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